Cas no 921850-00-2 (N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide)

• Product Name: N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide
• CAS No: 921850-00-2
• MF: C₁₆H₁₆FN₃O₂
• MW: 301.315546989441
• CID: 5776453
• PubChem ID: 18569672
• Update Time: 2025-07-19

N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)cyclopropanecarboxamide
• AKOS024629972
• F2236-0205
• 921850-00-2
• N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}cyclopropanecarboxamide
• N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[2-[3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-
• N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide

• Inchi： 1S/C16H16FN3O2/c17-13-5-3-11(4-6-13)14-7-8-15(21)20(19-14)10-9-18-16(22)12-1-2-12/h3-8,12H,1-2,9-10H2,(H,18,22)
• InChI Key： FOEDHUOGBKOUKB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(N(CCNC(C2CC2)=O)N=1)=O

Computed Properties

• Exact Mass: 301.12265492g/mol
• Monoisotopic Mass: 301.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 15.30±0.20(Predicted)

Additional information on N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide

Professional Introduction to Compound with CAS No. 921850-00-2 and Product Name: N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide

This compound, identified by the CAS number 921850-00-2, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research. The product name, N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide, provides a detailed insight into its chemical structure, which comprises several key functional groups and moieties that contribute to its unique properties and biological activities.

The molecular framework of this compound features a pyridazine core, which is a heterocyclic aromatic ring system containing two nitrogen atoms. Pyridazines are well-known for their versatility in medicinal chemistry due to their ability to interact with biological targets in multiple ways. In particular, the presence of a 4-fluorophenyl group at the 3-position of the pyridazine ring introduces a fluorine atom, which is often used to enhance metabolic stability and binding affinity. This modification is particularly relevant in the development of drugs designed to target enzymes and receptors in the human body.

The ethyl chain extending from the pyridazine ring further diversifies the compound's structure, allowing for additional interactions with biological targets. This chain terminates in a cyclopropanecarboxamide moiety, which is a cyclic amide group attached to a cyclopropane ring. Cyclopropanes are known for their rigid structure, which can improve the binding affinity of a molecule by restricting conformational flexibility. The amide group itself is a common pharmacophore that can participate in hydrogen bonding interactions, further enhancing the compound's potential as a drug candidate.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding sites on target proteins and assess how different structural modifications can influence activity. For instance, studies have shown that the fluorine atom in the 4-fluorophenyl group can significantly enhance the binding affinity of small molecules to certain enzymes by increasing electrostatic interactions and reducing metabolic susceptibility.

In addition to its structural features, this compound has been investigated for its potential therapeutic applications. Preliminary studies suggest that it may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways. Given the growing interest in developing treatments for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, this compound represents a promising lead for further research.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over regioselectivity and stereoselectivity, which are crucial for achieving biologically active molecules.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying different parts of its structure, researchers can explore new chemical space and uncover novel biological activities. For example, replacing the cyclopropanecarboxamide moiety with other functional groups could lead to compounds with enhanced solubility or improved pharmacokinetic properties. Similarly, introducing additional fluorine atoms or other halogenated substituents might further modulate activity by influencing electronic distributions and steric interactions.

The development of new pharmaceuticals is often a lengthy and complex process involving multiple stages of research and testing. However, compounds like this one provide valuable starting points for drug discovery programs due to their well-defined structures and demonstrated biological relevance. By combining traditional wet chemistry approaches with modern computational methods, researchers can accelerate the discovery of new therapeutic agents that address unmet medical needs.

In conclusion, the compound with CAS number 921850-00-2 and product name N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}cyclopropanecarboxamide represents an intriguing subject for pharmaceutical research. Its unique structural features and potential biological activities make it a promising candidate for further investigation into various therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug development.